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Compound of Interest

Compound Name: 1-(3-Ethynylphenyl)ethanone

Cat. No.: B148647 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-(3-
Ethynylphenyl)ethanone in a laboratory setting. It is intended for researchers, scientists, and

professionals in drug development. The following procedures for personal protective equipment

(PPE), operational handling, and disposal are designed to ensure user safety and compliance

with standard laboratory practices.

Personal Protective Equipment (PPE)
When handling 1-(3-Ethynylphenyl)ethanone, appropriate personal protective equipment is

mandatory to prevent exposure. Aromatic ketones can be irritants, and specific toxicological

data for this compound may not be readily available, necessitating a cautious approach.

Recommended PPE includes:

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against splashes.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent

skin contact.[1][2] It is crucial to inspect gloves for any tears or punctures before use.

Protective Clothing: A laboratory coat must be worn to protect the skin and clothing.[2] For

tasks with a higher risk of splashing, a chemical-resistant apron may be necessary.
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or vapors. If a fume hood is not

available or if there is a risk of generating aerosols, a NIOSH-approved respirator may be

required.[1][3]

Quantitative Data Summary
While specific quantitative data for 1-(3-Ethynylphenyl)ethanone is limited, the following table

summarizes key identifiers for this compound.

Identifier Value

CAS Number 139697-98-6[4][5]

Molecular Formula C10H8O[5]

Molecular Weight 144.17 g/mol [5]

Physical Form Solid[5]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that the work area, particularly the chemical fume

hood, is clean and uncluttered. Verify that an eyewash station and safety shower are

accessible.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid compound.

Avoid generating dust.

In Solution:

When dissolving the compound, add it slowly to the solvent to avoid splashing.
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Ensure the container is appropriately labeled with the chemical name and any known

hazards.

During Reaction:

Keep the reaction vessel closed or under a condenser to prevent the release of vapors.

Monitor the reaction for any unexpected changes.

Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan
Proper disposal of 1-(3-Ethynylphenyl)ethanone and any contaminated materials is crucial to

prevent environmental contamination and ensure laboratory safety.

Waste Segregation:

Solid Waste: Collect unused or contaminated solid 1-(3-Ethynylphenyl)ethanone in a

dedicated, clearly labeled hazardous waste container.[7]

Liquid Waste: Solutions containing the compound should be collected in a separate,

labeled hazardous waste container for organic solvents.[7]

Contaminated Materials: Items such as gloves, pipette tips, and weighing paper that have

come into contact with the chemical should be disposed of as hazardous solid waste.[7]

Container Management:

Use waste containers that are in good condition and compatible with the chemical.

Label all waste containers with "Hazardous Waste," the full chemical name "1-(3-
Ethynylphenyl)ethanone," and identify the associated hazards (e.g., "Irritant,"

"Flammable" if in a flammable solvent).[8]
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Keep waste containers securely closed except when adding waste.[8]

Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure secondary

containment area.

Dispose of the hazardous waste through your institution's environmental health and safety

office, following all local, state, and federal regulations.

Experimental Workflow
Caption: Workflow for the safe handling and disposal of 1-(3-Ethynylphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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